4-(2-phenylethoxy)phenol
Overview
Description
“4-(2-phenylethoxy)phenol” is a chemical compound with the molecular formula C14H14O2 and a molecular weight of 214.26 . It is also known as bisphenol F (BPF). It is typically stored at room temperature and has a physical form of oil .
Molecular Structure Analysis
The InChI code for “4-(2-phenylethoxy)phenol” is 1S/C14H14O2/c15-13-6-8-14(9-7-13)16-11-10-12-4-2-1-3-5-12/h1-9,15H,10-11H2 . This indicates the specific arrangement of atoms in the molecule.Chemical Reactions Analysis
While specific chemical reactions involving “4-(2-phenylethoxy)phenol” are not available, phenolic compounds are generally very reactive towards electrophilic aromatic substitution . They are also known to undergo oxidation to form quinone and carbonium ions .Physical And Chemical Properties Analysis
“4-(2-phenylethoxy)phenol” is an oil-like substance stored at room temperature . Its exact physical and chemical properties such as density, boiling point, and melting point are not specified in the sources.Scientific Research Applications
Antioxidative Activity and Health Implications
Phenolic compounds, including 4-(2-phenylethoxy)phenol, are known for their strong antioxidant activity. This property is pivotal in mitigating oxidative stress, a factor associated with the development of chronic diseases such as cardiovascular diseases, diabetes, and neurodegenerative disorders. Studies have highlighted the role of phenolics in offering protective effects against these conditions by scavenging free radicals and inhibiting oxidative mechanisms (Naveed et al., 2018; Shahidi & Yeo, 2018).
Environmental Applications
In environmental science, phenolic compounds are utilized for their ability to degrade and remove pollutants. Their role in water treatment, particularly in the adsorption and breakdown of toxic substances like phenol and nitrophenol, has been documented. Such applications are critical in addressing the pollution of water bodies and ensuring the safety of drinking water (Kumar et al., 2007; Cordova Villegas et al., 2016).
Industrial and Biotechnological Uses
The stability and antioxidative properties of phenolic compounds make them suitable as stabilizers in polymers, enhancing the durability and longevity of materials exposed to oxidative environments. Their application extends to the production of anticorrosive coatings and polymers designed for specific industrial uses, showcasing their versatility beyond biological systems (Kirschweng et al., 2017; Hsissou, 2021).
Safety and Hazards
Future Directions
While specific future directions for “4-(2-phenylethoxy)phenol” are not mentioned, there is a growing interest in the study of phenolic compounds due to their beneficial physiological effects . Their potential applications in various industries such as pharmaceutical and food industries suggest a promising future .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(2-phenylethoxy)phenol can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Phenol", "2-Phenylethanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Phenol is reacted with sodium hydroxide to form sodium phenoxide.", "Step 2: 2-Phenylethanol is reacted with hydrochloric acid to form 2-phenylethyl chloride.", "Step 3: Sodium phenoxide is added to 2-phenylethyl chloride to form 4-(2-phenylethoxy)phenol.", "Step 4: The reaction mixture is then acidified with hydrochloric acid and the product is extracted with chloroform.", "Step 5: The organic layer is washed with sodium bicarbonate solution and dried over sodium sulfate.", "Step 6: The solvent is removed under reduced pressure and the product is obtained as a white solid." ] } | |
CAS RN |
54900-00-4 |
Product Name |
4-(2-phenylethoxy)phenol |
Molecular Formula |
C14H14O2 |
Molecular Weight |
214.3 |
Purity |
0 |
Origin of Product |
United States |
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